Cas no 2171714-94-4 (5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid)

• Product Name: 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid
• CAS No: 2171714-94-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6385821
• PubChem ID: 165574041
• Update Time: 2025-10-25

5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid
• EN300-1562986
• 2171714-94-4
• 5-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]pentanoic acid

• Inchi： 1S/C28H36N2O5/c1-4-19(3)26(27(33)30(5-2)17-11-10-16-25(31)32)29-28(34)35-18-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h6-9,12-15,19,24,26H,4-5,10-11,16-18H2,1-3H3,(H,29,34)(H,31,32)
• InChI Key： AOECBPDELSWPGI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)CCCCC(=O)O)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid

Comprehensive Overview of 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid (CAS No. 2171714-94-4)

The compound 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid (CAS No. 2171714-94-4) is a specialized amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it a critical building block for solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently seek this compound for its role in developing therapeutic peptides, drug delivery systems, and bioconjugation applications.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and biotechnology. The Fmoc-protected amino acid derivative, such as CAS 2171714-94-4, is often searched alongside terms like "peptide modification techniques", "Fmoc deprotection methods", and "amino acid derivatives for drug discovery". Its compatibility with automated peptide synthesizers and high-yield reactions further enhances its appeal in modern laboratories.

The chemical stability and solubility of 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid are frequently discussed in forums and research papers. Scientists emphasize its utility in constructing complex peptide architectures, particularly for targeted cancer therapies and immune-modulating compounds. Notably, its N-ethyl side chain contributes to enhanced metabolic resistance, a feature highly valued in protease-resistant peptide design.

From an SEO perspective, this compound attracts queries related to "Fmoc-amino acid suppliers", "CAS 2171714-94-4 price", and "applications of branched-chain amino acids in medicine". Its relevance to COVID-19 research (e.g., peptide-based antiviral agents) has also spiked interest, aligning with global health trends. Laboratories often compare it to similar protected amino acids, such as Boc- or Cbz-derivatives, to evaluate synthetic efficiency and purity thresholds.

Quality control protocols for CAS 2171714-94-4 typically involve HPLC and mass spectrometry to ensure ≥95% purity, a standard demanded by GMP-compliant facilities. The compound’s storage conditions (often -20°C under inert gas) and handling precautions are recurring topics in technical datasheets. Additionally, its role in click chemistry and fluorescent labeling experiments underscores its versatility beyond traditional peptide synthesis.

In summary, 5-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidopentanoic acid represents a cornerstone in contemporary bioorganic chemistry. Its intersection with cutting-edge therapeutics and material science ensures sustained relevance in both academic and industrial settings. Future explorations may focus on its scalable production and hybrid biomaterials, addressing evolving needs in personalized healthcare and nanotechnology.